N-(2-(4-(furan-2-yl)-1H-pyrazol-1-yl)ethyl)benzo[b]thiophene-2-carboxamide

• IUPAC Name: N-[2-[4-(furan-2-yl)pyrazol-1-yl]ethyl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C18H15N3O2S/c22-18(17-10-13-4-1-2-6-16(13)24-17)19-7-8-21-12-14(11-20-21)15-5-3-9-23-15/h1-6,9-12H,7-8H2,(H,19,22)
• InChI Key: LQXNUGMNEZLHOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)C(=O)NCCN3C=C(C=N3)C4=CC=CO4
• Molecular Formula: C18H15N3O2S
• Molecular Weight: 337.4 g/mol

Description

The compound contains a benzo[b]thiophene moiety, which is an aromatic organic compound with a molecular formula C8H6S. It is found within the chemical structures of pharmaceutical drugs such as raloxifene, zileuton, and sertaconazole.

Synthesis Analysis

Most syntheses of benzothiophene create substituted benzothiophenes as a precursor to further reactions. An example is the reaction of an alkyne-substituted 2-bromobenzene with either sodium sulfide or potassium sulfide to form benzothiophene with an alkyl substitution at position 2.

Molecular Structure Analysis

Benzothiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It has a molecular mass of 134.20 g·mol−1.

Chemical Reactions Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They have a prominent role in the advancement of organic semiconductors.

Physical And Chemical Properties Analysis

Benzothiophene has a density of 1.15 g/cm3, a melting point of 32 °C, and a boiling point of 221 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Antibacterial Activity

. . The furan ring in the compound could potentially contribute to its antibacterial activity.

Antimicrobial Drugs

. , making them potential candidates for new antimicrobial drugs.

Organic Semiconductors

. . The benzo[b]thiophene ring in the compound could potentially contribute to its use in this field.

Organic Light-Emitting Diodes (OLEDs)

. The benzo[b]thiophene ring in the compound could potentially contribute to its use in OLED technology.

Anticancer Properties

. The benzo[b]thiophene ring in the compound could potentially contribute to its anticancer properties.

STING Agonists

. The benzo[b]thiophene ring in the compound could potentially contribute to its use as a STING agonist.

Mechanism of Action

While the specific mechanism of action for your compound is not available, benzothiophene derivatives are known to exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Safety and Hazards

Benzothiophene has no household use. It has a GHS labelling with a signal word “Warning” and hazard statements H302, H411.

Future Directions

Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.